Cas no 1258306-14-7 (6-cyclohexyl-2-methylpyrimidin-4-ol)

• Product Name: 6-cyclohexyl-2-methylpyrimidin-4-ol
• CAS No: 1258306-14-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5558411
• Update Time: 2025-10-29

6-cyclohexyl-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-6-cyclohexyl-2-methylpyrimidine
• 6-cyclohexyl-2-methylpyrimidin-4-ol

• Inchi： 1S/C11H16N2O/c1-8-12-10(7-11(14)13-8)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,12,13,14)
• InChI Key： XQHKPWWNAQFIMD-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2CCCCC2)=CC(=O)N1

Additional information on 6-cyclohexyl-2-methylpyrimidin-4-ol

Recent Advances in the Study of 6-Cyclohexyl-2-methylpyrimidin-4-ol (CAS: 1258306-14-7)

In recent years, the compound 6-cyclohexyl-2-methylpyrimidin-4-ol (CAS: 1258306-14-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. The unique structural features of this compound, including its cyclohexyl and methyl substituents, contribute to its biological activity and make it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the inhibitory effects of 6-cyclohexyl-2-methylpyrimidin-4-ol on a panel of protein kinases. The researchers employed a combination of in vitro enzymatic assays and molecular docking simulations to elucidate the binding interactions between the compound and its target kinases. The results demonstrated that 6-cyclohexyl-2-methylpyrimidin-4-ol exhibits selective inhibition against certain kinase isoforms, suggesting its potential as a lead compound for the development of targeted cancer therapies.

Another significant finding comes from a study focusing on the antimicrobial properties of 6-cyclohexyl-2-methylpyrimidin-4-ol. Researchers investigated its efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The compound displayed potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimal cytotoxicity to mammalian cells. These findings highlight its potential as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance.

In addition to its therapeutic applications, 6-cyclohexyl-2-methylpyrimidin-4-ol has also been studied for its role in chemical biology. A recent publication in ACS Chemical Biology detailed its use as a molecular probe to investigate cellular signaling pathways. The compound's ability to modulate specific protein-protein interactions provides valuable insights into the mechanisms underlying various disease states, paving the way for the development of new diagnostic tools and therapeutic strategies.

The synthesis and optimization of 6-cyclohexyl-2-methylpyrimidin-4-ol have also been the focus of recent research. A team of chemists reported an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is crucial for scaling up production and facilitating further preclinical and clinical studies. Moreover, structure-activity relationship (SAR) studies have identified key modifications that can enhance the compound's potency and selectivity, offering a roadmap for future drug development efforts.

In conclusion, the growing body of research on 6-cyclohexyl-2-methylpyrimidin-4-ol (CAS: 1258306-14-7) underscores its versatility and potential in chemical biology and pharmaceutical applications. From its role as a kinase inhibitor to its antimicrobial properties and utility as a molecular probe, this compound continues to be a focal point of innovative research. Future studies will likely explore its clinical potential, addressing challenges such as bioavailability and toxicity to translate these findings into tangible therapeutic benefits.